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Compound of Interest

Ethyl 3-amino-3-iminopropanoate
Compound Name:
hydrochloride

Cat. No.: B1283774

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Ethyl 3-amino-3-iminopropanoate
hydrochloride, a versatile building block with applications in pharmaceutical development and
biochemical research. The document details its chemical properties, synthesis protocols, and
potential research applications, presenting data in a clear and accessible format for technical
audiences.

Chemical Identity and Properties

Ethyl 3-amino-3-iminopropanoate hydrochloride, also known as ethyl 3-amidinopropionate
hydrochloride, is a valuable reagent in organic synthesis. Its structure features an ethyl ester
and an amidine group, making it a useful precursor for the synthesis of various heterocyclic
compounds and bioactive molecules.[1]

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula C5H11CIN202 [2]
Molecular Weight 166.61 g/mol [2]

CAS Number 57508-48-2 [21[3]

Colorless to light yellow
Appearance , [3]
solid/crystal

ethyl 3-amino-3-
IUPAC Name . _ [4]
iminopropanoate;hydrochloride

JIBSSOVJISWUZPC-
InChl Key (4]
UHFFFAOYSA-N

Experimental Protocols: Synthesis

A common synthetic route to Ethyl 3-amino-3-iminopropanoate hydrochloride involves the
reaction of an ethyl 3-alkoxy-3-iminopropanoate precursor with an ammonium salt in ethanol.[2]
[3] The following protocol is a representative example of this microwave-assisted synthesis.

Protocol: Microwave-Assisted Synthesis from Ethyl 3-ethoxy-3-iminopropionate[2][3]

o Reactant Preparation: In a 10 mL pressure-rated glass tube, dissolve ethyl 3-amino-3-
ethoxyacrylate (760 mg, 4.78 mmol) and ammonium chloride (270 mg, 5.0 mmol) in ethanol
(4.0 mL).

e Microwave Irradiation: Place the sealed tube in a CEM Discover microwave synthesizer.
Irradiate the mixture for 1 hour at 120°C with an initial magnetron power of 200 W.

o Work-up: After the reaction is complete, cool the mixture using compressed air.
« |solation: Filter the cooled reaction mixture. Concentrate the filtrate by vacuum evaporation.

 Purification: Grind the resulting residue with diethyl ether to yield Ethyl 3-amino-3-
iminopropanoate hydrochloride as a colorless solid (typical yield: ~78%). The product can
often be used without further purification.[2][3]
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Applications in Research and Development

This compound serves as a key intermediate in the synthesis of diverse molecules for
pharmaceutical and agrochemical applications.[1] Its bifunctional nature allows for the
construction of complex molecular architectures, particularly in the development of novel
therapeutic agents.

o Pharmaceutical Development: It is a building block for synthesizing compounds targeting
metabolic disorders.[1]

e Biochemical Research: Used in studies involving amino acid derivatives to understand
protein synthesis and enzyme activity.[1]

o Agrochemical Formulations: Plays a role in creating new agrochemicals to enhance crop
yields and pest resistance.[1]

Visualized Workflow and Pathways

To facilitate understanding, the following diagrams illustrate key processes and relationships
involving Ethyl 3-amino-3-iminopropanoate hydrochloride.
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General Synthesis Workflow
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Caption: Microwave-assisted synthesis workflow.
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Potential Application in Medicinal Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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